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Compound of Interest

Compound Name: Benzyl N-(5-iodopentyl)carbamate

Cat. No.: B1311885 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
In the rapidly evolving landscape of drug discovery, the rational design of molecules with

precise pharmacological functions is paramount. Among the diverse chemical entities

employed, carbamate derivatives have emerged as versatile building blocks and linkers,

particularly in the synthesis of complex therapeutic agents. This technical guide focuses on

Benzyl N-(5-iodopentyl)carbamate, a bifunctional molecule increasingly recognized for its

utility as a linker in the development of Proteolysis Targeting Chimeras (PROTACs) and other

targeted therapies. This document will provide a comprehensive overview of its chemical

properties, synthesis, and, most importantly, its application in drug discovery, complete with

detailed experimental protocols and data presented for clarity and practical use by researchers

in the field.

Physicochemical Properties and Synthesis
Benzyl N-(5-iodopentyl)carbamate (CAS No: 194225-78-0) is a key intermediate possessing

a carbamate functional group protected by a benzyl group and a terminal alkyl iodide. This

unique structure allows for its strategic incorporation into larger molecules. The benzyl

carbamate moiety provides a stable, yet readily cleavable, protecting group for the amine, while

the iodo-functionalized pentyl chain serves as a flexible linker, ideal for connecting two distinct

molecular entities. The terminal iodide is an excellent leaving group, facilitating nucleophilic

substitution reactions, which are central to the assembly of many complex drug molecules.
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Physicochemical Data
Property Value Reference

Molecular Formula C13H18INO2

Molecular Weight 347.19 g/mol

Appearance
Off-white to light beige powder

or flakes
[1]

Melting Point 87-89 °C [1]

Solubility

Insoluble in water, soluble in

organic solvents such as

benzene.

[1]

Note: Some physical properties like density are not readily available in the searched literature.

Synthesis of Benzyl N-(5-iodopentyl)carbamate
While commercially available from various suppliers, the synthesis of Benzyl N-(5-
iodopentyl)carbamate can be achieved through a multi-step process starting from 5-amino-1-

pentanol. A general synthetic approach is outlined below:
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5-Amino-1-pentanol N-Cbz-5-amino-1-pentanolBenzyl chloroformate, Base Benzyl N-(5-iodopentyl)carbamateIodination (e.g., PPh3, I2, Imidazole)
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Pomalidomide Derivative (with nucleophile)

Reaction:
Base (e.g., K2CO3 or Cs2CO3)

Solvent (e.g., DMF)
Heat

Cbz-protected Linker-Pomalidomide Conjugate Purification:
Work-up and Column Chromatography
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Amine-Linker-Pomalidomide
+

Kinase Inhibitor (with COOH)

Amide Coupling:
Coupling agents (e.g., HATU, HOBt, EDCI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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